Cas no 2171660-22-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid
• CAS No: 2171660-22-1
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 6487187
• PubChem ID: 165526365
• Update Time: 2025-09-28

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid
• 2171660-22-1
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[4-(methylsulfanyl)phenyl]carbamoyl}propanoic acid
• EN300-1494439

• Inchi： 1S/C26H24N2O5S/c1-34-17-12-10-16(11-13-17)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： QFPMCNYRZGOEPZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid (CAS No. 2171660-22-1)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid (CAS No. 2171660-22-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methylsulfanylphenylcarbamoyl moiety. These structural features make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The Fmoc group is widely used in peptide synthesis to protect the amino group of amino acids, ensuring that only the desired reactions occur during the synthesis process. The methylsulfanylphenylcarbamoyl moiety, on the other hand, imparts unique chemical and biological properties to the compound, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable lead for the development of novel therapeutic agents.

In addition to its potential therapeutic applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid has also been studied for its use as a building block in the synthesis of more complex molecules. Its unique combination of functional groups allows for versatile chemical transformations, making it an attractive choice for chemists working on the development of new materials and pharmaceuticals.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid typically involves multi-step processes, including protection-deprotection strategies and coupling reactions. Advanced synthetic methods, such as those employing transition metal catalysts and green chemistry principles, have been developed to improve the efficiency and sustainability of these processes. These advancements have not only enhanced the yield and purity of the final product but also reduced environmental impact.

The physicochemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid, such as solubility, stability, and reactivity, are crucial for its application in various scientific and industrial settings. For example, its solubility in organic solvents makes it suitable for use in liquid-phase synthesis, while its stability under different reaction conditions ensures consistent performance in large-scale production processes.

Clinical trials involving compounds with similar structures have shown promising results in terms of safety and efficacy. These trials have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of such compounds, paving the way for their potential use in treating various diseases. The ability to fine-tune the structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid through chemical modifications further enhances its therapeutic potential.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{4-(methylsulfanyl)phenylcarbamoyl}propanoic acid (CAS No. 2171660-22-1) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structural features and versatile chemical properties make it an important molecule for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.